Cas no 856945-73-8 (1H,4H,6H-furo[3,4-d]imidazole)

• Product Name: 1H,4H,6H-furo[3,4-d]imidazole
• CAS No: 856945-73-8
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 717631
• Update Time: 2025-09-28

1H,4H,6H-furo[3,4-d]imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,4-d]imidazole, 4,6-dihydro-
• 1H,4H,6H-furo[3,4-d]imidazole
• 1H-Furo[3,4-d]imidazole, 4,6-dihydro-

• Inchi： 1S/C5H6N2O/c1-4-5(2-8-1)7-3-6-4/h3H,1-2H2,(H,6,7)
• InChI Key： ZMMLPPGOGZIKID-UHFFFAOYSA-N
• SMILES： C1=NC2COCC=2N1

Computed Properties

• Exact Mass: 110.048
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9A^2

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 382.3±32.0 °C(Predicted)
• pka: 14.29±0.20(Predicted)